Cas no 2098095-26-0 ((3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine)

(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine Chemical and Physical Properties
Names and Identifiers
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- 2098095-26-0
- starbld0045283
- F2147-2146
- [3-(cyclobutylmethoxy)pyridin-4-yl]methanamine
- (3-(cyclobutylmethoxy)pyridin-4-yl)methanamine
- AKOS026715679
- 4-Pyridinemethanamine, 3-(cyclobutylmethoxy)-
- (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine
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- Inchi: 1S/C11H16N2O/c12-6-10-4-5-13-7-11(10)14-8-9-2-1-3-9/h4-5,7,9H,1-3,6,8,12H2
- InChI Key: RBSKXAVLQHYGRM-UHFFFAOYSA-N
- SMILES: O(C1C=NC=CC=1CN)CC1CCC1
Computed Properties
- Exact Mass: 192.126263138g/mol
- Monoisotopic Mass: 192.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.1Ų
- XLogP3: 1
Experimental Properties
- Density: 1.107±0.06 g/cm3(Predicted)
- Boiling Point: 330.6±27.0 °C(Predicted)
- pka: 6.96±0.29(Predicted)
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | C218726-500mg |
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 500mg |
$ 435.00 | 2022-04-01 | ||
Life Chemicals | F2147-2146-0.5g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 0.5g |
$442.0 | 2023-09-06 | |
Life Chemicals | F2147-2146-0.25g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 0.25g |
$419.0 | 2023-09-06 | |
Life Chemicals | F2147-2146-5g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 5g |
$1398.0 | 2023-09-06 | |
TRC | C218726-1g |
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 1g |
$ 660.00 | 2022-04-01 | ||
Life Chemicals | F2147-2146-1g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 1g |
$466.0 | 2023-09-06 | |
TRC | C218726-100mg |
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 100mg |
$ 115.00 | 2022-04-01 | ||
Life Chemicals | F2147-2146-2.5g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 2.5g |
$932.0 | 2023-09-06 | |
Life Chemicals | F2147-2146-10g |
(3-(cyclobutylmethoxy)pyridin-4-yl)methanamine |
2098095-26-0 | 95%+ | 10g |
$1957.0 | 2023-09-06 |
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine Related Literature
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S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
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Valery A. Barachevsky,Yury A. Puankov,Tatyana M. Valova,Olga I. Kobeleva,K. Lyssenko New J. Chem., 2009,33, 2267-2277
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Deshetti Jampaiah,Katie M. Tur,Samuel J. Ippolito,Ylias M. Sabri,James Tardio,Suresh K. Bhargava,Benjaram M. Reddy RSC Adv., 2013,3, 12963-12974
Additional information on (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine
Comprehensive Overview of (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine (CAS No. 2098095-26-0)
(3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine (CAS No. 2098095-26-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutylmethoxy and pyridin-4-yl functional groups, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural versatility, which makes it a valuable intermediate in synthesizing novel therapeutic agents.
The molecular structure of (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine features a pyridine ring substituted with a cyclobutylmethoxy group at the 3-position and an aminomethyl group at the 4-position. This configuration imparts distinct physicochemical properties, such as moderate polarity and stability under physiological conditions, making it suitable for further chemical modifications. The compound’s CAS number 2098095-26-0 serves as a unique identifier in regulatory and scientific databases, ensuring precise tracking in research and commercial applications.
In recent years, the demand for heterocyclic compounds like (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine has surged, driven by their role in designing small-molecule inhibitors and biologically active agents. This trend aligns with the growing focus on precision medicine and targeted therapies, where researchers seek compounds with high specificity and minimal off-target effects. The compound’s pyridine core is particularly noteworthy, as it is a common pharmacophore in drugs targeting central nervous system (CNS) disorders and inflammatory pathways.
From a synthetic chemistry perspective, (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine offers several advantages. Its cyclobutyl moiety enhances lipophilicity, potentially improving membrane permeability—a critical factor in drug bioavailability. Additionally, the methanamine group provides a reactive site for further derivatization, enabling the creation of diverse analogs for structure-activity relationship (SAR) studies. These features make it a promising candidate for medicinal chemistry projects aimed at optimizing lead compounds.
The compound’s relevance extends to high-throughput screening (HTS) and fragment-based drug design, where its modular structure can be leveraged to explore new chemical space. As the pharmaceutical industry increasingly adopts AI-driven drug discovery, compounds like (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine are likely to play a pivotal role in virtual screening and de novo molecular design. Its CAS number 2098095-26-0 ensures seamless integration into digital libraries and databases, facilitating collaborative research efforts.
Beyond its pharmaceutical potential, (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine is also explored in material science and catalysis. Its ability to act as a ligand or building block in coordination chemistry opens doors to innovative applications in nanotechnology and green chemistry. For instance, its pyridine ring can coordinate with metal ions, making it useful in designing catalytic systems for sustainable chemical transformations.
In conclusion, (3-(Cyclobutylmethoxy)pyridin-4-yl)methanamine (CAS No. 2098095-26-0) represents a versatile and valuable compound in modern scientific research. Its unique structural features, combined with its applicability across multiple disciplines, underscore its importance in advancing drug discovery, material science, and beyond. As interest in tailored therapeutics and sustainable chemistry grows, this compound is poised to remain at the forefront of innovation.
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